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Compound of Interest

Compound Name: Metatartaric acid

Cat. No.: B12092344 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

challenges with calcium tartrate instability. The focus is on the application and limitations of

metatartaric acid as a stabilizing agent.

Frequently Asked Questions (FAQs)
Q1: What is metatartaric acid and how does it prevent calcium tartrate precipitation?

Metatartaric acid is a polymeric lactone produced by the controlled dehydration of L-tartaric

acid at high temperatures (150-170°C).[1][2] It functions as a crystallization inhibitor. Instead of

removing the components of calcium tartrate from the solution, metatartaric acid interferes

with the crystal growth process.[3][4] It adsorbs onto the surface of microscopic calcium tartrate

crystal nuclei, preventing them from growing to a size where they become visible and

precipitate out of the solution.[4]

Q2: In which applications is metatartaric acid primarily used?

Metatartaric acid is widely used in the winemaking industry to prevent the precipitation of

potassium bitartrate and, to a lesser extent, calcium tartrate in bottled wine.[1][5] This ensures

the visual clarity and stability of the final product.[1] While calcium tartrate is used in

pharmaceutical formulations as a buffering agent and for its chelating properties, the use of

metatartaric acid in this context is not well-documented in publicly available literature.[3][6]
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However, the principles of crystallization inhibition are relevant to controlling the stability of

liquid pharmaceutical suspensions.

Q3: What is the effective lifespan of metatartaric acid's stabilizing effect?

The stabilizing effect of metatartaric acid is temporary.[7] It undergoes hydrolysis back to

tartaric acid, a process that is highly dependent on temperature and, to a lesser extent, pH.[6]

[8] At higher temperatures, the hydrolysis is rapid, and the protective effect is lost more quickly.

[8]

Troubleshooting Guide
Issue 1: Metatartaric acid treatment is ineffective or loses effectiveness quickly.

Question: Why is my solution still forming calcium tartrate crystals after treatment with

metatartaric acid?

Answer: There are several potential reasons for this:

Incorrect Dosage: The concentration of metatartaric acid may be insufficient to inhibit

crystal growth effectively. The maximum legal dose in wine is 10 g/hL.[1]

High Storage Temperature: Elevated storage temperatures accelerate the hydrolysis of

metatartaric acid back to tartaric acid, diminishing its inhibitory effect.[8] The stability of

metatartaric acid is significantly reduced at temperatures above 20°C.[9]

High pH of the Solution: A higher pH can increase the instability of metatartaric acid,

leading to a shorter period of protection against tartrate precipitation.[6][9]

Incorrect Preparation: Metatartaric acid should be dissolved in cold water; using warm

or hot water will cause immediate hydrolysis and render it ineffective.[2][10]

Issue 2: Haze or cloudiness appears after adding metatartaric acid.

Question: What is causing the turbidity in my solution after adding metatartaric acid?

Answer: This can be due to a few factors:
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Protein Instability: If the solution (e.g., wine) is not protein-stable, metatartaric acid can

react with residual proteins, causing a haze to form. It is recommended to ensure

protein stability before adding metatartaric acid.[1][7]

Interaction with Other Compounds: Metatartaric acid should not be added

simultaneously with fining agents or other highly adsorptive substances, as this can

reduce its effectiveness and potentially lead to cloudiness.[7]

Application to Cold Solutions: Adding metatartaric acid to extremely cold liquids can

sometimes result in the formation of anomalous crystals and cloudiness.[1]

Issue 3: Clogging of filters after metatartaric acid addition.

Question: Why are my membrane filters becoming blocked after treating my solution with

metatartaric acid?

Answer: Metatartaric acid consists of large molecules. If added too close to the final

filtration step, it can block the pores of membrane filters. It is recommended to add

metatartaric acid at least five days before membrane filtration to allow for proper

dissolution and to avoid this issue.[2][7]

Data Presentation
Table 1: Influence of Temperature on the Stability of Metatartaric Acid
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Storage Temperature Estimated Duration of Effectiveness

0°C Several years[8]

10-12°C Approximately 2 years[7][8]

12-16°C Up to 18 months[7]

15-18°C Up to 12 months[7]

20°C 3 months[8]

25°C 1 month[8]

30°C 1 week[6][8]

35-40°C A few hours[8]

Table 2: Factors Influencing Calcium Tartrate Precipitation

Factor Effect on Precipitation

pH
Higher pH increases the likelihood of

precipitation.[11]

Temperature

Low temperatures have a less significant effect

on calcium tartrate precipitation compared to

potassium bitartrate.[11]

Inhibitors
Natural components like malic acid can inhibit

crystallization.[11]

Promoters
The presence of crystal seeding points can

accelerate precipitation.

Experimental Protocols
Protocol 1: Preparation of Metatartaric Acid Solution

Objective: To prepare a stock solution of metatartaric acid for addition to the experimental

solution.
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Materials:

Metatartaric acid powder

Cold, deionized water

Volumetric flask

Magnetic stirrer and stir bar

Procedure:

1. Weigh the required amount of metatartaric acid powder. A common concentration for a

stock solution in winemaking is 375 g/L.[1]

2. Add a small amount of cold deionized water to the volumetric flask.

3. Slowly add the metatartaric acid powder to the flask while stirring continuously to prevent

clumping.

4. Continue to add cold deionized water to the final volume.

5. Stir until the metatartaric acid is completely dissolved.

6. It is recommended to prepare the solution 24 hours before use and store it at a low

temperature (e.g., 4°C) for no more than 15 days.[1][2] Crucially, do not use warm or hot

water as it will cause immediate hydrolysis.[10]

Protocol 2: Assessing Calcium Tartrate Stability (Seeding Test)

Objective: To determine the potential for calcium tartrate precipitation in a given solution.

Materials:

Test solution (e.g., wine, liquid formulation)

Micronized calcium tartrate (for seeding)

Centrifuge tubes
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Centrifuge

Method for calcium analysis (e.g., atomic absorption spectroscopy)

Refrigerator or cooling bath

Procedure:

1. Take a known volume of the test solution and measure the initial calcium concentration.

2. Add a specific amount of micronized calcium tartrate to the solution (e.g., 400 g/hL for

wine).

3. Agitate the sample to ensure the seed crystals are dispersed.

4. Cool the sample to a standardized temperature (e.g., 0°C) for a set period (e.g., 24 hours).

5. After the incubation period, centrifuge the sample to pellet any precipitated crystals.

6. Measure the calcium concentration of the supernatant.

7. The difference between the initial and final calcium concentrations indicates the degree of

instability. A change of less than 15 ppm calcium is generally considered stable for wine.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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